Cas no 766536-21-4 ((3r)-3-phenyl-3-[({4-[4-(4-pyridinyl)phenyl]-2-thienyl}carbonyl)a Mino]propanoic Acid)

• Product Name: (3r)-3-phenyl-3-[({4-[4-(4-pyridinyl)phenyl]-2-thienyl}carbonyl)a Mino]propanoic Acid
• CAS No: 766536-21-4
• MF: C₂₅H₂₀N₂O₃S
• MW: 428.502904891968
• CID: 1781023
• PubChem ID: 448942
• Update Time: 2025-10-30

(3r)-3-phenyl-3-[({4-[4-(4-pyridinyl)phenyl]-2-thienyl}carbonyl)a Mino]propanoic Acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-Phenyl-3-[({4-[4-(4-pyridinyl)phenyl]-2-thienyl}carbonyl)a mino]propanoic acid
• (R)-3-PHENYL-3-([4-(4-PYRIDIN-4-YL-PHENYL)-THIOPHENE-2-CARBONYL]-AMINO)-PROPIONIC ACID
• 1utz
• (3R)-3-Phenyl-3-[({4-[4-(4-pyridinyl)phenyl]-2-thienyl}carbonyl)amino]propanoic acid
• HY-114091A
• PF-00356231; 3-PHENYL-3-({[4-(4-PYRIDIN-4-YLPHENYL)THIEN-2-YL]CARBONYL}AMINO)PROPANOIC ACID
• CS-0109462
• (3R)-3-phenyl-3-({4-[4-(pyridin-4-yl)phenyl]thiophen-2-yl}formamido)propanoic acid
• 766536-21-4
• CHEMBL508461
• (3R)-3-phenyl-3-((4-(4-(pyridin-4-yl)phenyl)thiophen-2-yl)formamido)propanoic acid
• NCGC00386512-01
• DB03367
• DB-214840
• 3-PHENYL-3-({[4-(4-PYRIDIN-4-YLPHENYL)THIEN-2-YL]CARBONYL}AMINO)PROPANOIC ACID
• PF-00356231
• NS00070351
• (3R)-3-Phenyl-3-(((4-(4-(4-pyridinyl)phenyl)-2-thienyl)carbonyl)amino)propanoic acid
• E98835
• (R)-3-phenyl-3-(4-(4-(pyridin-4-yl)phenyl)thiophene-2-carboxamido)propanoic acid
• SCHEMBL8298104
• 3-phenyl-3-(((4-(4-pyridin-4-ylphenyl)thien-2-yl)carbonyl)amino)propanoic acid
• Q27094308
• (3R)-3-phenyl-3-[[4-(4-pyridin-4-ylphenyl)thiophene-2-carbonyl]amino]propanoic acid
• (3R)-3-phenyl-3-({[4-(4-pyridin-4-ylphenyl)thiophen-2-yl]carbonyl}amino)propanoic acid
• BDBM50264813
• (2R)-3-({[4-[(PYRIDIN-4-YL)PHENYL]-THIEN-2-YL}CARBOXAMIDO)(PHENYL)PROPANOIC ACID
• (3r)-3-phenyl-3-[({4-[4-(4-pyridinyl)phenyl]-2-thienyl}carbonyl)a Mino]propanoic Acid

• Inchi： 1S/C25H20N2O3S/c28-24(29)15-22(20-4-2-1-3-5-20)27-25(30)23-14-21(16-31-23)18-8-6-17(7-9-18)19-10-12-26-13-11-19/h1-14,16,22H,15H2,(H,27,30)(H,28,29)/t22-/m1/s1
• InChI Key： VMTJQZUZINLEKC-JOCHJYFZSA-N
• SMILES： S1C=C(C=C1C(N[C@H](CC(=O)O)C1C=CC=CC=1)=O)C1C=CC(C2C=CN=CC=2)=CC=1

Computed Properties

• Exact Mass: 428.11946368g/mol
• Monoisotopic Mass: 428.11946368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 596
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 108Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on (3r)-3-phenyl-3-[({4-[4-(4-pyridinyl)phenyl]-2-thienyl}carbonyl)a Mino]propanoic Acid

Introduction to (3R)-3-phenyl-3-[({4-[4-(4-pyridinyl)phenyl]-2-thienyl}carbonyl)a Mino]propanoic Acid and Its Significance in Modern Chemical Biology

Chemical compounds play a pivotal role in the advancement of pharmaceutical sciences, particularly in the development of innovative therapeutic agents. One such compound, with the CAS number 766536-21-4, has garnered significant attention in recent years due to its unique structural properties and potential applications in medicinal chemistry. The compound in question is (3R)-3-phenyl-3-[({4-[4-(4-pyridinyl)phenyl]-2-thienyl}carbonyl)a Mino]propanoic Acid, a molecule that exemplifies the intricate interplay between organic synthesis and biological activity.

The structural complexity of this compound is evident from its name, which highlights several key functional groups and motifs. The presence of a phenyl ring, a thienyl moiety, and a chiral center at the (3R) position underscores its potential as a building block for more sophisticated drug candidates. Specifically, the carbonyl group linked to an amino group and the phenyl-thienyl bridge suggest possible interactions with biological targets, making it a candidate for further exploration in drug discovery.

In recent years, there has been a growing interest in the development of molecules that can modulate biological pathways by targeting specific enzymes or receptors. The compound (3R)-3-phenyl-3-[({4-[4-(4-pyridinyl)phenyl]-2-thienyl}carbonyl)a Mino]propanoic Acid has been studied for its potential to interact with various biological systems, particularly those involving protease inhibition. Proteases are enzymes that play crucial roles in numerous physiological processes, and their inhibition is often a key strategy in the development of anti-inflammatory, anti-viral, and anti-cancer drugs.

The thienyl ring, a heterocyclic aromatic structure, is known for its ability to enhance binding affinity and selectivity when incorporated into drug molecules. This feature has been leveraged in the design of several lead compounds that have advanced into clinical trials. The phenyl group, on the other hand, contributes to the hydrophobicity of the molecule, which can be advantageous for membrane permeability and oral bioavailability. These structural elements collectively contribute to the compound's potential as a pharmacophore.

Recent studies have focused on the synthesis and characterization of analogs of (3R)-3-phenyl-3-[({4-[4-(4-pyridinyl)phenyl]-2-thienyl}carbonyl)a Mino]propanoic Acid to identify more potent and selective inhibitors. Advances in computational chemistry have allowed researchers to predict binding modes and optimize molecular structures before experimental validation. This approach has significantly reduced the time and cost associated with drug discovery pipelines.

The chiral center at the (3R) position is particularly important as it influences the stereochemical properties of the molecule. Enantiomers of chiral compounds can exhibit vastly different biological activities, making stereochemical control essential for developing effective therapeutics. The synthesis of enantiomerically pure forms of (3R)-3-phenyl-3-[({4-[4-(4-pyridinyl)phenyl]-2-thienyl}carbonyl)a Mino]propanoic Acid has been achieved through asymmetric catalysis techniques, which have become increasingly refined over the past decade.

In addition to its potential as an inhibitor, this compound has also been explored for its role in modulating immune responses. The interaction between small molecules and immune cells can lead to novel therapeutic strategies for autoimmune diseases and cancer immunotherapy. Preclinical studies have shown that derivatives of (3R)-3-phenyl-3-[({4-[4-(4-pyridinyl)phenyl]-2-thienyl}carbonyl)a Mino]propanoic Acid can influence cytokine production and cell signaling pathways involved in immune regulation.

The integration of machine learning and artificial intelligence into drug discovery has further accelerated the process of identifying promising candidates like (3R)-3-phenyl-3-[({4-[4-(4-pyridinyl)phenyl]-2-thienyl}carbonyl)a Mino]propanoic Acid. These technologies enable high-throughput virtual screening of large chemical libraries, identifying molecules with optimal pharmacokinetic profiles and minimal toxicity. Such computational tools are indispensable in modern pharmaceutical research.

The future prospects for this compound are promising, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into clinical practice. As our understanding of biological systems continues to evolve, so too will our ability to design molecules that interact with them in precise ways.

In conclusion, (3R)-3-phenyl-3-[({4-[4-(4-pyridinyl)phenyl]-2-thienyl}carbonyl)a Mino]propanoic Acid represents a significant advancement in chemical biology due to its complex structure and multifaceted biological activities. Its potential as a pharmacophore for developing new therapeutics underscores the importance of continued research in this field. With advancements in synthetic chemistry, computational methods, and immunology, this compound holds great promise for addressing unmet medical needs.